![molecular formula C19H25BrN2O4Si B6208498 3-(4-bromo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione CAS No. 2731007-09-1](/img/no-structure.png)
3-(4-bromo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione
Overview
Description
3-(4-bromo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione is a useful research compound. Its molecular formula is C19H25BrN2O4Si and its molecular weight is 453.4. The purity is usually 95.
BenchChem offers high-quality 3-(4-bromo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-bromo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(4-bromo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione' involves the synthesis of two key intermediates, which are then coupled together to form the final product. The first intermediate is 4-bromo-1-oxo-2,3-dihydro-1H-isoindole-2-carboxylic acid, which is then converted to the second intermediate, 3-(4-bromo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione, through a series of reactions. The final step involves coupling the two intermediates together to form the desired compound.", "Starting Materials": [ "2-bromo-3-nitrotoluene", "Sodium hydride", "Diethyl malonate", "Benzene", "Sodium borohydride", "Trimethylsilyl chloride", "Piperidine", "Acetic acid", "Sodium acetate", "Sodium hydroxide", "Methanol", "Ethanol", "Chloroform", "Acetone", "Sodium carbonate", "Sodium chloride", "Water" ], "Reaction": [ "1. Nitration of 2-bromo-3-nitrotoluene with nitric acid and sulfuric acid to form 2-bromo-3-nitro-4-methylbenzoic acid", "2. Reduction of 2-bromo-3-nitro-4-methylbenzoic acid with sodium borohydride to form 2-bromo-3-amino-4-methylbenzoic acid", "3. Esterification of 2-bromo-3-amino-4-methylbenzoic acid with diethyl malonate in the presence of sodium hydride and benzene to form 2-bromo-3-(diethoxymethyl)-4-methylbenzoic acid", "4. Decarboxylation of 2-bromo-3-(diethoxymethyl)-4-methylbenzoic acid with sodium hydroxide in methanol to form 4-bromo-1-oxo-2,3-dihydro-1H-isoindole-2-carboxylic acid", "5. Protection of the carboxylic acid group of 4-bromo-1-oxo-2,3-dihydro-1H-isoindole-2-carboxylic acid with trimethylsilyl chloride in the presence of imidazole to form 4-bromo-1-oxo-2,3-dihydro-1H-isoindole-2-trimethylsilyloxymethyl ester", "6. Reduction of 4-bromo-1-oxo-2,3-dihydro-1H-isoindole-2-trimethylsilyloxymethyl ester with sodium borohydride in ethanol to form 3-(4-bromo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione", "7. Coupling of 3-(4-bromo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione with acetic acid and sodium acetate in chloroform to form the desired compound" ] } | |
CAS RN |
2731007-09-1 |
Product Name |
3-(4-bromo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione |
Molecular Formula |
C19H25BrN2O4Si |
Molecular Weight |
453.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
